Cas no 1105240-74-1 (4-fluoro-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 4-fluoro-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 1105240-74-1
• MF: C₁₅H₁₁FN₂O₃
• MW: 286.257847070694
• CID: 5941082
• PubChem ID: 30607993
• Update Time: 2025-06-11

4-fluoro-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• Benzamide, 4-fluoro-N-[[5-(2-furanyl)-3-isoxazolyl]methyl]-
• 1105240-74-1
• 4-fluoro-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}benzamide
• 4-fluoro-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)benzamide
• 4-fluoro-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]benzamide
• F2493-1563
• AKOS024652014

• Inchi： 1S/C15H11FN2O3/c16-11-5-3-10(4-6-11)15(19)17-9-12-8-14(21-18-12)13-2-1-7-20-13/h1-8H,9H2,(H,17,19)
• InChI Key： DDDUMKILASRQFG-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)ON=1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 286.07537038g/mol
• Monoisotopic Mass: 286.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 508.1±50.0 °C(Predicted)
• pka: 12.92±0.46(Predicted)

Additional information on 4-fluoro-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide

4-fluoro-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide: A Comprehensive Overview

4-fluoro-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide is a highly specialized organic compound with the CAS number 1105240-74-1. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by its benzamide core, which is substituted with a fluoro group at the para position and a 5-(furan-2-yl)-1,2-oxazole moiety attached via a methylene group to the nitrogen atom of the amide functional group.

The synthesis of 4-fluoro-N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}benzamide typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a novel approach using microwave-assisted synthesis to expedite the formation of the oxazole ring system. This method not only reduces reaction time but also minimizes side reactions, making it more suitable for large-scale production.

The structural features of this compound are particularly interesting from a medicinal chemistry perspective. The presence of the fluoro group introduces electronic effects that can modulate the compound's pharmacokinetic properties, such as absorption and metabolism. Meanwhile, the 5-(furan-2-yl)-1,2 oxazole moiety contributes to the molecule's bioactivity by enhancing its ability to interact with biological targets. Recent studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In terms of applications, 4-fluoro-N-{5-(furan-2-yll}-1,2 oxazol 3 ylmethyl}benzamide has shown potential in agrochemicals as well. Researchers at the University of California have investigated its role as a plant growth regulator. Their findings suggest that this compound can enhance crop resilience against environmental stressors such as drought and salinity. This dual functionality—pharmaceutical and agrochemical—underscores its versatility as a chemical entity.

From an environmental standpoint, understanding the degradation pathways of 4-fluoro-N-{5-(furan 2 yl}-1 2 oxazol 3 ylmethyl}benzamide is crucial for assessing its ecological impact. Recent research conducted by environmental chemists at Kyoto University has revealed that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This information is vital for regulatory agencies when evaluating its safety for commercial use.

Looking ahead, ongoing research is focused on exploring novel derivatives of 4-fluoro-N-{5-(furan 2 yl}-1 2 oxazol 3 ylmethyl}benzamide with enhanced bioavailability and efficacy. For example, scientists at Pfizer are investigating prodrug strategies to improve its pharmacokinetic profile for oral administration. Additionally, computational chemistry approaches are being employed to predict its interactions with various biological targets, paving the way for rational drug design.

In conclusion, 4-fluoro-N-{5-(furan 2 yl}-1 2 oxazol 3 ylmethyl}benzamide stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and promising biological activities make it a focal point for ongoing research efforts aimed at harnessing its full potential in drug discovery and beyond.